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Compound of Interest

Compound Name:

2-[(2-

Methoxyphenyl)methoxy]ethan-1-

amine

Cat. No.: B13291163

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(2-Methoxyphenoxy)ethylamine, a pivotal

chemical intermediate in modern pharmacology. We will delve into its fundamental

physicochemical properties, explore common synthetic routes with a focus on the underlying

chemical principles, and illuminate its significant role in the development of therapeutic agents.

This document is designed to serve as a technical resource, blending established data with

practical insights for laboratory application.

Core Chemical Identity and Physicochemical
Properties
2-(2-Methoxyphenoxy)ethylamine, also known by synonyms such as o-Methoxy Phenoxy

Ethamine and Guaiacoxyethylamine, is an organic compound characterized by a methoxy-

substituted phenyl ring linked to an ethylamine chain via an ether bond.[1] This unique

structure, combining a hydrophilic amine group with a more hydrophobic aromatic component,
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imparts moderate polarity and influences its reactivity and solubility.[1] The presence of the

amine group allows for hydrogen bonding, a key factor in its molecular interactions.[1]

Table 1: Physicochemical Properties of 2-(2-Methoxyphenoxy)ethylamine

Property Value Source(s)

CAS Number 1836-62-0 [2][3]

Molecular Formula C₉H₁₃NO₂ [2][3]

Molecular Weight 167.21 g/mol [2][4]

Appearance Clear, colourless oil or liquid [5][6]

Boiling Point 98 °C at 0.4 mmHg [5]

Density ~1.11 g/cm³ [5]

pKa 8.55 ± 0.10 (Predicted) [5]

Solubility Difficult to mix with water [5][7]

SMILES COC1=CC=CC=C1OCCN [1][2]

InChI Key
CKJRKLKVCHMWLV-

UHFFFAOYSA-N
[1][5]

Synthesis Methodologies: A Strategic Perspective
The synthesis of 2-(2-Methoxyphenoxy)ethylamine is a critical process, as its purity and yield

directly impact the quality of downstream active pharmaceutical ingredients (APIs). Several

synthetic routes have been developed, each with distinct advantages and challenges regarding

safety, cost, and efficiency.

One common approach involves the o-alkylation of 2-methoxyphenol (guaiacol), followed by

subsequent amidation and reduction.[8] An alternative, the Gabriel synthesis, utilizes

potassium phthalimide but can be associated with lower overall yields.[8] Other methods have

been explored to avoid hazardous reagents like hydrazine hydrate, sodium hydride (NaH), and

lithium aluminum hydride (LiAlH₄), which are often deemed unsuitable for large-scale

commercial manufacturing due to safety concerns.[9][10]
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Below is a generalized workflow illustrating a common synthetic pathway from 2-

methoxyphenol.

2-Methoxyphenol (Guaiacol)

Intermediate:
2-(2-Methoxyphenoxy)acetonitrile

Alkylation

Alkylation Reagent
(e.g., 2-chloroacetonitrile)

Final Product:
2-(2-Methoxyphenoxy)ethylamine

Reduction

Reduction Step
(e.g., KBH4/ZnCl2)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-(2-Methoxyphenoxy)ethylamine.

Experimental Protocol: Synthesis via Reductive
Amination
This protocol outlines a robust and scalable method for synthesizing 2-(2-

Methoxyphenoxy)ethylamine, adapted from established chemical principles.[11] The rationale

behind each step is provided to offer a deeper understanding of the process.

Step 1: Synthesis of 2-(2-Methoxyphenoxy)acetaldehyde

Procedure: In a well-ventilated fume hood, dissolve 2-methoxyphenol in a suitable aprotic

solvent such as acetone. Add a slight molar excess of anhydrous potassium carbonate,

which acts as a mild base. To this stirring suspension, add 2-bromoacetaldehyde dimethyl

acetal dropwise at room temperature. Heat the mixture to reflux and monitor the reaction by

TLC until the starting material is consumed. After cooling, filter the inorganic salts and

remove the solvent under reduced pressure. The resulting crude product is then hydrolyzed

using dilute acid (e.g., 1M HCl) to yield 2-(2-methoxyphenoxy)acetaldehyde.
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Causality: The potassium carbonate deprotonates the phenolic hydroxyl group of guaiacol,

forming a phenoxide which is a potent nucleophile. This nucleophile then displaces the

bromide from the bromo-acetal in an Sₙ2 reaction. The acetal group serves as a protecting

group for the aldehyde, which would otherwise be prone to self-condensation under basic

conditions. The final acidic workup deprotects the aldehyde.

Step 2: Reductive Amination

Procedure: Dissolve the crude 2-(2-methoxyphenoxy)acetaldehyde in an alcoholic solvent

like ethanol or methanol. Add a source of ammonia (e.g., ammonium acetate or a solution of

ammonia in methanol). Stir the mixture for 1-2 hours to allow for the formation of the imine

intermediate. Cool the reaction mixture in an ice bath and add a reducing agent, such as

sodium borohydride (NaBH₄), portion-wise.

Causality: The primary amine (from the ammonia source) reacts with the aldehyde to form an

imine (or Schiff base) intermediate, with the elimination of a water molecule. The sodium

borohydride is a mild and selective reducing agent that reduces the C=N double bond of the

imine to a C-N single bond, yielding the desired primary amine product. Performing the

reduction in situ is efficient and avoids the need to isolate the often-unstable imine

intermediate.

Step 3: Purification

Procedure: Once the reduction is complete, quench the reaction carefully with water. Acidify

the mixture with dilute HCl to protonate the amine, making it water-soluble, and extract with

an organic solvent (e.g., ethyl acetate) to remove any non-basic impurities. Then, basify the

aqueous layer with a strong base (e.g., NaOH) to deprotonate the amine, making it soluble in

organic solvents again. Extract the product into an organic solvent like dichloromethane or

ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the final product.

Causality: This acid-base workup is a classic purification technique for amines. It leverages

the change in solubility of the amine upon protonation and deprotonation to effectively

separate it from neutral or acidic byproducts.

Applications in Drug Development & Pharmacology
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2-(2-Methoxyphenoxy)ethylamine is not typically an active pharmaceutical ingredient itself but

serves as a crucial building block in the synthesis of more complex molecules.[12] Its structural

motif is integral to the pharmacological activity of several marketed drugs.

Key Intermediate in API Synthesis
The primary application of this compound is as a key intermediate in the synthesis of

Carvedilol.[12][13][14] Carvedilol is a non-selective beta-blocker and alpha-1 blocker used to

treat heart failure and high blood pressure.[12] In the synthesis of Carvedilol, the primary amine

of 2-(2-methoxyphenoxy)ethylamine is reacted with 4-(oxiran-2-ylmethoxy)-9H-carbazole.[11]

The structural integrity of the 2-(2-methoxyphenoxy)ethylamine moiety is considered essential

for the resulting cardiovascular properties of Carvedilol.[11] It is also used as an intermediate in

the synthesis of Tamsulosin and Amosulalol.[9][14]

2-(2-Methoxyphenoxy)ethylamine
(Key Building Block)

Carvedilol
(API)

Nucleophilic
Addition

4-(oxiran-2-ylmethoxy)-
9H-carbazole

Epoxide Ring-Opening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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